Cas no 39880-80-3 (2-Thiophenecarboxamide,N-(4-methylphenyl)-)
39880-80-3 structure
Product Name:2-Thiophenecarboxamide,N-(4-methylphenyl)-
CAS No:39880-80-3
MF:C12H11NOS
MW:217.286841630936
CID:298530
PubChem ID:2292972
Update Time:2025-04-19
2-Thiophenecarboxamide,N-(4-methylphenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Thiophenecarboxamide,N-(4-methylphenyl)-
- 2-Thiophenecarboxy-p-toluidide(7CI)
- N-(4-methylphenyl)thiophene-2-carboxamide
- AKOS000649613
- SMR000137299
- SMSF0005375
- CB10257
- N-(p-tolyl)-thiophene-2-carboxamide
- BIM-0007682.P001
- CBMicro_007769
- SR-01000200715-1
- HMS1647P09
- 39880-80-3
- N-(4-methylphenyl)-2-thiophenecarboxamide
- CHEMBL1412289
- SR-01000200715
- AN-652/36448013
- N-p-tolylthiophene-2-carboxamide
- Z28134847
- SCHEMBL12495837
- MLS000532339
- HMS2493B15
-
- Inchi: 1S/C12H11NOS/c1-9-4-6-10(7-5-9)13-12(14)11-3-2-8-15-11/h2-8H,1H3,(H,13,14)
- InChI Key: WRENGQYLTDHYJS-UHFFFAOYSA-N
- SMILES: S1C=CC=C1C(NC1C=CC(C)=CC=1)=O
Computed Properties
- Exact Mass: 217.05623
- Monoisotopic Mass: 217.05613515g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 224
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 57.3Ų
Experimental Properties
- PSA: 29.1
2-Thiophenecarboxamide,N-(4-methylphenyl)- Related Literature
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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